![molecular formula C18H14N4O2S2 B1228490 2-{2-[5-amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid CAS No. 956184-29-5](/img/structure/B1228490.png)
2-{2-[5-amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid
Overview
Description
The compound “2-{2-[5-amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid” is a complex organic molecule that contains several functional groups and rings, including a thiophene ring, a pyrazole ring, and a thiazole ring . Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds .
Scientific Research Applications
Anticancer Activity
Thiophene-based compounds have shown promising anticancer properties . The presence of a thiophene ring in the structure of this compound could potentially contribute to its anticancer activity.
Anti-inflammatory Activity
Thiophene derivatives have been reported to possess anti-inflammatory properties . Similarly, thiazole derivatives have also demonstrated anti-inflammatory activity . Therefore, this compound could potentially be used in the treatment of inflammatory conditions.
Antimicrobial Activity
Both thiophene and thiazole derivatives have shown antimicrobial properties . This suggests that the compound could potentially be used as an antimicrobial agent.
Antihypertensive Activity
Thiazole derivatives have been reported to possess antihypertensive activity . This compound, being a thiazole derivative, could potentially be used in the treatment of hypertension.
Neuroprotective Activity
Thiazole derivatives have demonstrated neuroprotective activity . This suggests that the compound could potentially be used in the treatment of neurological disorders.
Industrial Chemistry and Material Science Applications
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . They also play a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .
Antiviral Activity
Thiazole derivatives have shown anti-HIV activity . This suggests that the compound could potentially be used in the treatment of viral infections.
Analgesic Activity
Thiazole derivatives have demonstrated analgesic activity . This suggests that the compound could potentially be used as a pain reliever.
Future Directions
Thiophene-based analogs are of growing interest to scientists due to their potential as biologically active compounds . Future research could focus on the synthesis of novel thiophene analogs with enhanced biological activities and minimal toxicity. Further studies could also explore the specific mechanisms of action, physical and chemical properties, and safety profiles of these compounds.
Mechanism of Action
Target of Action
The compound, also known as 2-[2-(5-amino-4-thiophen-3-ylpyrazol-1-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid, is a thiophene-based analog . Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer , anti-inflammatory , and antimicrobial activities.
Mode of Action
It is known that thiophene derivatives can undergo electrophilic substitution at the c-5 atom and nucleophilic substitution at the c-2 atom . This suggests that the compound may interact with its targets through these mechanisms.
Biochemical Pathways
Given the known pharmacological properties of thiophene derivatives, it can be inferred that the compound may affect pathways related to inflammation, microbial infection, and cancer .
Pharmacokinetics
It is known that thiazole, a component of the compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . This suggests that the compound’s bioavailability may be influenced by these properties.
Result of Action
Given the known pharmacological properties of thiophene derivatives, it can be inferred that the compound may have anti-inflammatory, antimicrobial, and anticancer effects .
Action Environment
It is known that the reactivity of thiophene derivatives can be influenced by conditions such as temperature and ph . Therefore, these factors may potentially influence the action of the compound.
properties
IUPAC Name |
2-[2-(5-amino-4-thiophen-3-ylpyrazol-1-yl)-4-phenyl-1,3-thiazol-5-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O2S2/c19-17-13(12-6-7-25-10-12)9-20-22(17)18-21-16(11-4-2-1-3-5-11)14(26-18)8-15(23)24/h1-7,9-10H,8,19H2,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEPOQBJSQBMFJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC(=N2)N3C(=C(C=N3)C4=CSC=C4)N)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{2-[5-amino-4-(3-thienyl)-1H-pyrazol-1-yl]-4-phenyl-1,3-thiazol-5-yl}acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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